Cas no 2219369-23-8 (ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate)

• Product Name: ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate
• CAS No: 2219369-23-8
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6079373
• PubChem ID: 165605431
• Update Time: 2025-11-01

ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate
• 2219369-23-8
• ethyl 2-{[(tert-butoxy)carbonyl][2-(oxiran-2-yl)ethyl]amino}acetate
• EN300-1708388

• Inchi： 1S/C13H23NO5/c1-5-17-11(15)8-14(7-6-10-9-18-10)12(16)19-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： ICEDVVKPHSFYRC-UHFFFAOYSA-N
• SMILES： O1CC1CCN(C(=O)OC(C)(C)C)CC(=O)OCC

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4Ų

Additional information on ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate

Professional Introduction to Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate (CAS No. 2219369-23-8)

Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate, a compound with the CAS number 2219369-23-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of multiple functional groups, including an ester moiety, a tert-butoxycarbonyl (Boc) protecting group, and an oxirane (epoxide) ring, makes it a versatile building block for complex chemical transformations.

The compound's structural features are particularly relevant in the context of modern drug discovery efforts. The Boc group serves as an effective protecting group for amine functionalities, ensuring stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This characteristic is crucial in multi-step syntheses where orthogonal reaction conditions are required. Furthermore, the oxirane ring introduces reactivity that can be exploited in various chemical reactions, such as nucleophilic ring opening, which is a common strategy in the construction of heterocyclic compounds and peptidomimetics.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate plays a pivotal role in this area due to its ability to serve as a precursor for the synthesis of such mimetics. The oxirane ring can be selectively opened by nucleophiles to introduce diverse substituents, enabling the creation of structurally diverse peptidomimetics with tailored biological activities. This flexibility has made it a valuable tool in the design of inhibitors targeting enzyme active sites or receptor binding pockets.

The compound's utility extends beyond peptidomimetic synthesis. It has been explored as an intermediate in the preparation of novel bioactive molecules with potential applications in oncology, immunology, and anti-inflammatory therapies. For instance, researchers have utilized this compound to develop inhibitors of proteases involved in cancer progression or to create modulators of immune cell signaling pathways. The ability to introduce various functional groups via the oxirane ring allows for fine-tuning of molecular properties such as solubility, metabolic stability, and target affinity.

The synthesis of Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate involves a series of well-established organic reactions that highlight its synthetic versatility. The process typically begins with the formation of an oxirane ring through epoxidation reactions, followed by functionalization at the ring opening step. The introduction of the Boc protecting group is then carried out to safeguard the amine functionality until it is needed for further derivatization. This multi-step synthesis underscores the compound's importance as a synthetic intermediate and demonstrates its compatibility with various reaction conditions.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate. For example, transition-metal-catalyzed reactions have been employed to achieve more efficient and selective transformations at the oxirane ring. These catalytic approaches not only improve reaction yields but also reduce unwanted side products, making them particularly attractive for large-scale applications. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize environmental impact while maintaining high levels of efficiency and selectivity.

The compound's potential applications are further underscored by its role in drug discovery campaigns targeting emerging therapeutic areas. For instance, researchers have investigated its use in developing treatments for neurodegenerative diseases where peptidomimetics can modulate protein-protein interactions or enzyme activities involved in disease pathogenesis. Similarly, its application in antiviral therapies has been explored, with derivatives shown to exhibit inhibitory effects against viral proteases or integrases. These findings highlight the broad spectrum of biological activities that can be accessed through modifications of this versatile intermediate.

In conclusion, Ethyl 2-{(tert-butoxy)carbonyl2-(oxiran-2-yl)ethylamino}acetate (CAS No. 2219369-23-8) represents a cornerstone in modern pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents across various disease areas. As synthetic methodologies continue to evolve and new applications are discovered, this compound is poised to remain at the forefront of drug discovery efforts for years to come.